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Biosynthesis Pathway and Key Enzymes

The biosynthesis of verbascoside from Osmanthuside A involves a defined two-step enzymatic process. The

diagram below illustrates this pathway and the specific transformations at each stage.
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The table below details the function of each enzyme shown in the pathway.
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Enzyme Class Enzyme Abbreviation Catalytic Function
Key Feature /
Challenge

Glycosyltransferase
[1]

UGT Transfers a glucose

from UDP-glucose to
tyrosol, forming

salidroside.

Regiospecific;

uses nucleotide
sugar donors.

Acyltransferase [2]

[3]

SHCT (Hydroxycinnamoyl-CoA:

salidroside
hydroxycinnamoyltransferase)

Transfers a p-
coumaroyl group
from CoA to the 4-

OH of salidroside's
glucose, forming

Osmanthuside A.

Member of the

BAHD
acyltransferase

family.

Glycosyltransferase
[1] [3]

RhaT (1,3-

Rhamnosyltransferase)

Transfers a

rhamnose from UDP-
L-rhamnose to the 3-

OH of the glucose in
Osmanthuside A,

forming
Osmanthuside B.

Uses a rare

nucleotide sugar
(TDP- or UDP-

rhamnose).

Cytochrome P450
Monooxygenase [2]

[3]

CYP98A / OBH (e.g.,
Osmanthuside B 3,3'-

hydroxylase)

Hydroxylates the p-
coumaroyl moiety

on Osmanthuside B
to form the caffeoyl
group, producing
Verbascoside.

Membrane-bound;
requires

cytochrome P450
reductase and

cofactors.

Advanced Production Protocols

A significant breakthrough is the use of Synthetic Biology to produce complex phenylethanoid glycosides

like verbascoside from simple sugar sources in engineered yeast, representing a sustainable alternative to

plant extraction [3].

Host Engineering: Engineered Saccharomyces cerevisiae serves as a microbial cell factory [3].
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Key Genetic Modifications:

Introduced heterologous genes for the entire verbascoside pathway.
Enhanced precursor supply by overexpressing native yeast Ehrlich pathway genes and

introducing plant-derived enzymes like tyrosine ammonia-lyase (TAL) for p-coumaric acid
production.

Optimized gene expression levels and copy numbers for balanced metabolic flux [3].
Fermentation Process: Fed-batch fermentation using glucose as the primary carbon source

achieves high-titer production directly from a renewable feedstock [3].

Key Insights for Research and Development

Critical Intermediate: Osmanthuside A is no longer just a postulated compound but a confirmed
and essential intermediate in a fully elucidated biosynthetic route [3].
Production Breakthrough: The complete pathway has been reconstituted in yeast, enabling de
novo production of verbascoside from glucose [3]. This provides a scalable and sustainable
production platform.

Enzyme Specificity: The hydroxylation step by the CYP98A family P450 is critical and was a major
hurdle in heterologous production. Successful expression of functional P450s in yeast was a key

achievement [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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